Cas no 917562-03-9 (4-Amino-5,7-dichloro-2-methylquinoline)

4-Amino-5,7-dichloro-2-methylquinoline is a halogenated quinoline derivative with a molecular formula of C₁₀H₈Cl₂N₂. This compound features a dichloro-substituted quinoline core with an amino group at the 4-position and a methyl group at the 2-position, enhancing its reactivity and potential as an intermediate in organic synthesis. Its structural properties make it valuable for pharmaceutical and agrochemical applications, particularly in the development of active ingredients or functionalized heterocycles. The dichloro and amino substitutions offer selective reactivity for further derivatization, while the methyl group contributes to steric and electronic modulation. High purity grades ensure consistent performance in research and industrial processes.

4-Amino-5,7-dichloro-2-methylquinoline structure

917562-03-9 structure

Product Name:4-Amino-5,7-dichloro-2-methylquinoline

CAS No:917562-03-9

MF:C₁₀H₈Cl₂N₂

MW:227.089920043945

MDL:MFCD08669723

CID:872719

PubChem ID:329773409

Update Time:2025-05-26

4-Amino-5,7-dichloro-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

- 5,7-dichloro-2-methylquinolin-4-amine
- 4-Amino-5,7-Dichloro-2-Methylquinoline
- QU197
- DTXSID60588915
- 4-Amino-5,7-dichloro-2-methylquinoline, AldrichCPR
- SCHEMBL439576
- FT-0742982
- AKOS011484396
- AB46044
- CS-0325860
- MFCD08669723
- 917562-03-9
- DB-079169
- 4-Amino-5,7-dichloro-2-methylquinoline
- MDL： MFCD08669723
- Inchi： 1S/C10H8Cl2N2/c1-5-2-8(13)10-7(12)3-6(11)4-9(10)14-5/h2-4H,1H3,(H2,13,14)
- InChI Key： WGXAEZMNZHRTNP-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2C1=C(C=C(C)N=2)N)Cl

Computed Properties

Exact Mass: 226.00600
Monoisotopic Mass: 226.0064537g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.426
Boiling Point: 392.5°C at 760 mmHg
Flash Point: 191.2°C
Refractive Index: 1.692
PSA: 38.91000
LogP: 4.01340

4-Amino-5,7-dichloro-2-methylquinoline Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H318
Warning Statement： P280-P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-41
Safety Instruction： 26-39-45
Hazardous Material Identification：

4-Amino-5,7-dichloro-2-methylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A639743-50mg	4-Amino-5,7-dichloro-2-methylquinoline	917562-03-9		50mg	$ 50.00	2022-06-07
TRC	A639743-100mg	4-Amino-5,7-dichloro-2-methylquinoline	917562-03-9		100mg	$ 65.00	2022-06-07
TRC	A639743-500mg	4-Amino-5,7-dichloro-2-methylquinoline	917562-03-9		500mg	$ 210.00	2022-06-07
Apollo Scientific	OR307862-1g	4-Amino-5,7-dichloro-2-methylquinoline	917562-03-9		1g	£190.00	2025-02-20
Apollo Scientific	OR307862-5g	4-Amino-5,7-dichloro-2-methylquinoline	917562-03-9		5g	£446.00	2025-02-20
abcr	AB213281-250 mg	4-Amino-5,7-dichloro-2-methylquinoline	917562-03-9		250MG	€121.00	2022-06-11
abcr	AB213281-1 g	4-Amino-5,7-dichloro-2-methylquinoline	917562-03-9		1g	€255.30	2022-06-11
abcr	AB213281-5 g	4-Amino-5,7-dichloro-2-methylquinoline	917562-03-9		5g	€658.20	2022-06-11
1PlusChem	1P00GTMF-250mg	4-AMINO-5,7-DICHLORO-2-METHYLQUINOLINE	917562-03-9	95%	250mg	$76.00	2025-02-27
1PlusChem	1P00GTMF-500mg	4-AMINO-5,7-DICHLORO-2-METHYLQUINOLINE	917562-03-9	95%	500mg	$115.00	2025-02-27

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Additional information on 4-Amino-5,7-dichloro-2-methylquinoline

Comprehensive Overview of 4-Amino-5,7-dichloro-2-methylquinoline (CAS No. 917562-03-9)

4-Amino-5,7-dichloro-2-methylquinoline (CAS No. 917562-03-9) is a specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique chlorinated and methylated structure, has garnered attention for its potential in drug discovery, particularly in the development of antimicrobial agents and kinase inhibitors. Its molecular formula, C₁₀H₈Cl₂N₂, reflects a balanced combination of reactivity and stability, making it a valuable intermediate in modern chemistry.

In recent years, the demand for heterocyclic compounds like 4-Amino-5,7-dichloro-2-methylquinoline has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a scaffold for bioactive molecules, with studies highlighting its potential in targeting infectious diseases and cancer pathways. The compound's amino and chloro functional groups allow for further derivatization, enabling the creation of libraries for high-throughput screening.

The synthesis of 4-Amino-5,7-dichloro-2-methylquinoline typically involves multistep organic reactions, including halogenation and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These innovations align with the growing trend of green chemistry, where efficiency and environmental sustainability are prioritized.

From an analytical perspective, 4-Amino-5,7-dichloro-2-methylquinoline is characterized using HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with pharmaceutical-grade standards, a critical factor for researchers and manufacturers. The compound's solubility in organic solvents like DMSO and methanol further enhances its utility in laboratory settings.

Current market trends indicate a rising interest in quinoline-based therapeutics, driven by the need for novel antiviral and anti-inflammatory compounds. 4-Amino-5,7-dichloro-2-methylquinoline is often discussed in forums focusing on drug repurposing and structure-activity relationships (SAR). Its compatibility with computational chemistry tools, such as molecular docking, has also made it a subject of in silico studies.

In conclusion, 4-Amino-5,7-dichloro-2-methylquinoline (CAS No. 917562-03-9) represents a promising candidate for advancing pharmaceutical research. Its structural features and adaptability position it at the forefront of small-molecule drug development, addressing contemporary challenges in precision medicine and targeted therapy.